Cas no 2228535-59-7 (1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol)

1-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol is a specialized organic compound featuring a cyclopropane-substituted imidazole core. Its unique structure, combining a chloro-substituted imidazole ring with a cyclopropyl ethanol moiety, offers distinct reactivity and potential utility in synthetic chemistry, particularly in the development of pharmacologically active intermediates. The presence of both chloro and ethyl groups enhances its versatility for further functionalization, while the cyclopropyl ring contributes to steric and electronic modulation. This compound may serve as a valuable building block in medicinal chemistry or agrochemical research, where precise structural modifications are critical. Its stability and defined stereochemistry make it suitable for controlled synthetic applications.
1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol structure
2228535-59-7 structure
Product Name:1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol
CAS No:2228535-59-7
MF:C10H15ClN2O
MW:214.691901445389
CID:6000190
PubChem ID:165669575
Update Time:2025-10-18

1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol
    • EN300-2005045
    • 1-[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropyl]ethan-1-ol
    • 2228535-59-7
    • Inchi: 1S/C10H15ClN2O/c1-3-13-6-12-9(11)8(13)10(4-5-10)7(2)14/h6-7,14H,3-5H2,1-2H3
    • InChI Key: FETWZRIMRWBHFW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2(C(C)O)CC2)N(C=N1)CC

Computed Properties

  • Exact Mass: 214.0872908g/mol
  • Monoisotopic Mass: 214.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38Ų

1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol Pricemore >>

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Additional information on 1-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol

1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol: A Comprehensive Overview

The chemical compound 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol (CAS No. 2228535-59-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazole and cyclopropyl structural motifs, exhibits potential applications in drug discovery and crop protection. Its molecular formula and intricate architecture make it a subject of interest for scientists exploring novel bioactive compounds.

One of the most frequently searched questions about 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the sensitivity of the imidazole ring and the cyclopropyl group. The compound's stability under various pH levels and temperatures is another hot topic, particularly for those investigating its potential as an intermediate in medicinal chemistry.

In the context of current trends, the demand for imidazole derivatives has surged due to their role in developing antiviral and antifungal agents. The 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol structure is particularly intriguing because of its potential to modulate biological pathways. Recent studies have explored its interactions with enzymes and receptors, making it a candidate for further pharmacological evaluation.

Another area of interest is the compound's application in agrochemical formulations. Given the global focus on sustainable agriculture, researchers are examining how 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol can contribute to the development of next-generation pesticides with lower environmental impact. Its mechanism of action, particularly its effect on pest physiology, is a key point of investigation.

The CAS No. 2228535-59-7 is also frequently searched in relation to its physicochemical properties. Scientists and manufacturers are keen to understand its solubility, melting point, and spectroscopic characteristics, which are critical for formulation and quality control. The compound's logP value and hydrogen bonding capacity are particularly relevant for drug design, as they influence bioavailability and metabolic stability.

From a commercial perspective, the market for 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol is evolving. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the growing demand from research institutions and pharmaceutical companies. Pricing trends and availability are common queries, reflecting the compound's niche but expanding role in chemical innovation.

In summary, 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-ol (CAS No. 2228535-59-7) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications in medicine and agriculture make it a compound worth watching. As research progresses, we can expect to uncover even more about its capabilities and contributions to science and industry.

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